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Compound of Interest

Compound Name: 2,4-Dimethoxytoluene

Cat. No.: B1295152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethoxytoluene, a substituted aromatic compound, presents a versatile scaffold for

chemical synthesis and exploration of novel biological activities. Its structural features,

including the methoxy groups and the methyl-substituted benzene ring, offer opportunities for

derivatization and interaction with biological targets. This technical guide consolidates the

current knowledge on 2,4-Dimethoxytoluene and outlines potential research areas, providing

a foundation for its application in medicinal chemistry, pharmacology, and materials science.

While direct biological data on 2,4-Dimethoxytoluene is limited, this document extrapolates

from research on structurally similar compounds to propose promising avenues for

investigation.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 2,4-Dimethoxytoluene is

fundamental for its application in research and development. The following table summarizes

its key characteristics.
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Property Value Reference

Molecular Formula C₉H₁₂O₂ [1]

Molecular Weight 152.19 g/mol [1]

CAS Number 38064-90-3 [1]

Appearance Colorless to pale yellow liquid [2]

Density 1.036 g/mL at 25 °C

Boiling Point 110-120 °C at 30 mmHg

Refractive Index n20/D 1.524

Solubility
Soluble in water (326.1 mg/L at

25 °C, est.)
[2]

logP (o/w) 2.760 [2]

Synthesis of 2,4-Dimethoxytoluene
The primary synthetic route to 2,4-Dimethoxytoluene is through the O-methylation of 4-

methylresorcinol. While a specific, detailed protocol for this exact transformation is not readily

available in the literature, established methods for the methylation of phenolic compounds can

be adapted.

Proposed Experimental Protocol: O-Methylation of 4-
Methylresorcinol
This protocol is based on analogous methylation reactions of resorcinol and hydroquinone

derivatives.

Reaction:

4-Methylresorcinol + 2 CH₃I → 2,4-Dimethoxytoluene

Materials and Reagents:

4-Methylresorcinol (1.0 eq)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.guidechem.com/encyclopedia/2-4-dimethoxytoluene-dic481331.html
https://www.guidechem.com/encyclopedia/2-4-dimethoxytoluene-dic481331.html
https://www.guidechem.com/encyclopedia/2-4-dimethoxytoluene-dic481331.html
https://www.thegoodscentscompany.com/data/rw1164221.html
https://www.thegoodscentscompany.com/data/rw1164221.html
https://www.thegoodscentscompany.com/data/rw1164221.html
https://www.benchchem.com/product/b1295152?utm_src=pdf-body
https://www.benchchem.com/product/b1295152?utm_src=pdf-body
https://www.benchchem.com/product/b1295152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl iodide (2.2 eq)

Potassium carbonate (K₂CO₃) or Sodium hydroxide (NaOH) (2.5 eq)

Acetone or Dimethylformamide (DMF) as solvent

Dichloromethane (for extraction)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

To a solution of 4-methylresorcinol in acetone or DMF, add the base (potassium carbonate or

sodium hydroxide).

Stir the mixture at room temperature for 30 minutes.

Add methyl iodide dropwise to the suspension.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

After completion of the reaction (typically 4-8 hours), cool the mixture to room temperature.

Filter off the inorganic salts and concentrate the filtrate under reduced pressure.

Dissolve the residue in dichloromethane and wash with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by vacuum distillation or column chromatography on silica gel to

afford 2,4-Dimethoxytoluene.
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Visualization of Synthetic Workflow:

Workflow for the Synthesis of 2,4-Dimethoxytoluene

Start with 4-Methylresorcinol

O-Methylation with Methyl Iodide and Base

Aqueous Workup and Extraction

Purification by Distillation or Chromatography

2,4-Dimethoxytoluene

Click to download full resolution via product page

Workflow for the Synthesis of 2,4-Dimethoxytoluene

Potential Research Areas and Biological Activities
While direct studies on the biological activities of 2,4-Dimethoxytoluene are scarce, research

on its isomers and structurally related compounds suggests several promising avenues for

investigation.

Antimicrobial and Antifungal Activity
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Derivatives of substituted toluenes have demonstrated antibacterial and antifungal properties.

For instance, N,N-diethylamido substituted p-toluenesulfonamides and their α-

toluenesulfonamide counterparts have been screened against Escherichia coli and

Staphylococcus aureus.[3][4] One of the most potent compounds, 1-(benzylsulfonyl)-N,N-

diethylpyrrolidine-2-carboxamide, exhibited a Minimum Inhibitory Concentration (MIC) of 3.12

µg/mL against S. aureus.[3][4] Another derivative, N,N-Diethyl-3-phenyl-2-

(phenylmethylsulfonamide) propanamide, showed an MIC of 12.5 µg/mL against E. coli.[3][4]

Furthermore, N-(heteroaryl-substituted)-p-toluenesulphonamides have also been synthesized

and screened for their in vitro antibacterial and antifungal activities.[5]

Proposed Research:

Screening of 2,4-Dimethoxytoluene: Evaluate the antibacterial and antifungal activity of 2,4-
Dimethoxytoluene against a panel of pathogenic bacteria and fungi.

Determination of MIC and MFC: Quantify the antimicrobial efficacy by determining the

Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC)

values.

Structure-Activity Relationship (SAR) Studies: Synthesize a library of 2,4-Dimethoxytoluene
derivatives to explore the structure-activity relationship and identify key structural features for

enhanced antimicrobial activity.

Anti-inflammatory Activity
Methoxy-substituted phenolic compounds have been investigated for their anti-inflammatory

properties. For example, 2-methoxy-4-vinylphenol has been shown to inhibit

lipopolysaccharide-induced inducible nitric oxide synthase (iNOS) expression, a key enzyme in

the inflammatory cascade.[6][7] This effect is mediated through the activation of the Nrf2/ARE

pathway and subsequent induction of heme oxygenase-1 (HO-1).[6][7] Additionally, various

combinations of artificial antioxidants like BHA, BHT, and TBP have demonstrated potent anti-

inflammatory activity.[8]

Proposed Research:

In Vitro Anti-inflammatory Assays: Investigate the effect of 2,4-Dimethoxytoluene on the

production of inflammatory mediators such as nitric oxide (NO), prostaglandins, and pro-
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inflammatory cytokines (e.g., TNF-α, IL-6) in lipopolysaccharide (LPS)-stimulated

macrophage cell lines.

Mechanism of Action Studies: Explore the underlying signaling pathways, such as the NF-κB

and MAPK pathways, that may be modulated by 2,4-Dimethoxytoluene.

Signaling Pathway for Anti-inflammatory Action:
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Potential Anti-inflammatory Signaling Pathway
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Potential inhibition of the NF-κB signaling pathway by 2,4-Dimethoxytoluene.
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Neuroprotective Effects
Several methoxy-substituted aromatic compounds have shown promise as neuroprotective

agents. For instance, N-((3,4-dihydro-2H-benzo[h]chromen-2-yl)methyl)-4-methoxyaniline has

been found to inhibit glutamate- or NMDA-induced excitotoxic neuronal cell damage.[9] This

compound also exhibited potent antioxidant activity and enhanced ERK-mediated

phosphorylation of CREB, a crucial transcription factor for neuronal survival.[9] Another study

demonstrated the neuroprotective effects of 7-Methoxyheptaphylline against hydrogen

peroxide-induced neuronal cell death.[1]

Proposed Research:

Neuroprotection Assays: Evaluate the protective effects of 2,4-Dimethoxytoluene against

various neurotoxic insults, such as oxidative stress (e.g., H₂O₂), glutamate excitotoxicity, and

amyloid-beta (Aβ) toxicity in neuronal cell culture models.

Antioxidant Capacity: Assess the antioxidant potential of 2,4-Dimethoxytoluene using

assays such as the DPPH radical scavenging assay and by measuring the levels of reactive

oxygen species (ROS) in cells.

Signaling Pathway Analysis: Investigate the modulation of key neuroprotective signaling

pathways, including the ERK/CREB and PI3K/Akt pathways, by 2,4-Dimethoxytoluene.

Insect Repellent Activity
There is a brief mention in the literature of 2,4-Dimethoxytoluene being studied for its insect

repellent activity. Natural compounds, particularly essential oils and their constituents, are a

rich source of insect repellents. The structural diversity of these compounds, including

methoxylated aromatics, contributes to their repellent properties.

Proposed Research:

Repellency Bioassays: Conduct quantitative bioassays to evaluate the repellent efficacy of

2,4-Dimethoxytoluene against various insect vectors, such as mosquitoes and flies.

Dose-Response Studies: Determine the effective concentration range for repellency and

compare its potency to existing commercial repellents like DEET.
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Formulation Development: Explore the development of stable and effective repellent

formulations containing 2,4-Dimethoxytoluene.

Conclusion
2,4-Dimethoxytoluene is a readily accessible compound with a chemical structure that

suggests a range of potential biological activities. While direct research on this specific

molecule is limited, the existing literature on related compounds provides a strong rationale for

its investigation as a potential antimicrobial, anti-inflammatory, neuroprotective, and insect

repellent agent. The experimental protocols and research avenues outlined in this guide are

intended to serve as a starting point for researchers and drug development professionals to

unlock the full potential of this versatile molecule. Further in-depth studies are warranted to

elucidate its mechanisms of action and to explore its therapeutic and commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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